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Introduction

Cimicifugic Acid B is a naturally occurring phenylpropanoid derivative that has garnered
significant interest in the scientific community for its notable biological activities. As a member
of the cimicifugic acid family, it is primarily isolated from various species of the genus
Cimicifuga (also known as Actaea), a plant with a long history of use in traditional medicine.
This technical guide provides a comprehensive overview of the discovery, chemical structure
elucidation, and key biological properties of Cimicifugic Acid B, with a focus on its potential as
a therapeutic agent.

Discovery and Isolation

Cimicifugic Acid B was first reported as one of several new fukiic acid esters isolated from
Cimicifuga species. The initial discovery and characterization of this class of compounds were
part of broader phytochemical investigations into the constituents of these medicinal plants.
The isolation of Cimicifugic Acid B and its congeners has been achieved through various
chromatographic techniques, with centrifugal partition chromatography (CPC) proving to be a
particularly effective method for separating these acidic compounds from the complex plant
matrix.

Chemical Structure
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The chemical structure of Cimicifugic Acid B was elucidated through a combination of
spectroscopic techniques, primarily nuclear magnetic resonance (NMR) spectroscopy and
mass spectrometry (MS). It is characterized as a hydroxycinnamic acid ester of fukiic acid. The
systematic IUPAC name for Cimicifugic Acid B is (2R,3S)-2-[(3,4-dihydroxyphenyl)methyl]-2-
hydroxy-3-[(E)-3-(3-hydroxy-4-methoxyphenyl)prop-2-enoylJoxybutanedioic acid[1]. Its chemical
formula is C21H20011 with a molecular weight of 448.38 g/mol [1][2].

Physicochemical and Spectroscopic Data

A comprehensive understanding of the physicochemical and spectroscopic properties of
Cimicifugic Acid B is essential for its identification, characterization, and further development.

hvsicochemical .

Property Value Reference
Molecular Formula C21H20011 [11[2]
Molecular Weight 448.38 g/mol [1][2]

CAS Number 205114-66-5

Note: Experimentally determined melting point and specific optical rotation data are not
consistently reported in the reviewed literature.

Spectroscopic Data

The structural elucidation of Cimicifugic Acid B relies heavily on NMR and mass
spectrometry. Below is a summary of the key spectroscopic data.

Mass Spectrometry Data

lonization Mode Precursor lon (m/z) Key Fragment lons (m/z)

Negative [M-H]~ 447.094

Note: While complete 1H and 13C NMR data tables are not available in a single comprehensive
source, the structure has been confirmed through detailed 1D and 2D NMR experiments as
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reported in the literature.

Biological Activity and Therapeutic Potential

Cimicifugic Acid B has demonstrated a range of biological activities, with its antioxidant and
anticancer properties being the most extensively studied.

Antioxidant Activity

Cimicifugic Acid B exhibits potent antioxidant activity, as evidenced by its ability to scavenge
free radicals.

Assay ICs0 (M) Reference

DPPH Radical Scavenging 21 [3]

Anticancer Activity

Recent studies have highlighted the significant antiproliferative and cytotoxic potential of
Cimicifugic Acid B against various cancer cell lines. Its anticancer effects are attributed to its
ability to induce apoptosis and modulate key signaling pathways involved in cancer
progression.

Cell Line Activity Reference

Cervical Cancer (C33A) Antiproliferative, Pro-apoptotic [4]

Human Colon Cancer

Antiproliferative [5]
(HCT116)

Note: While specific ICso values against a broad panel of cancer cell lines are not yet fully
compiled in the literature, the existing data strongly supports its potential as an anticancer
agent.

Signaling Pathway Modulation

Cimicifugic Acid B exerts its biological effects by modulating critical cellular signaling
pathways, primarily the Hedgehog and apoptosis pathways.
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Hedgehog Signaling Pathway

The Hedgehog (Hh) signaling pathway is crucial during embryonic development and its
aberrant activation is implicated in the development of several cancers. Cimicifugic Acid B
has been shown to downregulate this pathway, contributing to its anticancer effects. It has been
found to modulate the expression of key pathway components, including Smoothened (Smo)

and the Gli family of transcription factors[4].
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Figure 1: Modulation of the Hedgehog Signaling Pathway by Cimicifugic Acid B.
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Apoptosis Pathway

Cimicifugic Acid B has been demonstrated to induce apoptosis in cancer cells through both
the intrinsic and extrinsic pathways. This involves the activation of key caspases and
modulation of the Bax/Bcl-2 ratio. Specifically, it has been shown to activate caspase-3,
caspase-8, and caspase-9[6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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